{2-[(E)-{2-[(naphthalen-2-yloxy)acetyl]hydrazinylidene}methyl]phenoxy}acetic acid

• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-[2-[(E)-[(2-naphthalen-2-yloxyacetyl)hydrazinylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C21H18N2O5/c24-20(13-27-18-10-9-15-5-1-2-6-16(15)11-18)23-22-12-17-7-3-4-8-19(17)28-14-21(25)26/h1-12H,13-14H2,(H,23,24)(H,25,26)/b22-12+
• InChI Key: BJMJANGVMWSAQA-WSDLNYQXSA-N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)N/N=C/C3=CC=CC=C3OCC(=O)O
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN=CC3=CC=CC=C3OCC(=O)O

Description

2-[2-({(E)-2-[2-(2-NAPHTHYLOXY)ACETYL]HYDRAZONO}METHYL)PHENOXY]ACETIC ACID is a complex organic compound characterized by its unique structure, which includes naphthyloxy and phenoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-({(E)-2-[2-(2-NAPHTHYLOXY)ACETYL]HYDRAZONO}METHYL)PHENOXY]ACETIC ACID typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2-naphthyloxyacetic acid with hydrazine to form a hydrazone intermediate. This intermediate is then reacted with a phenoxyacetic acid derivative under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[2-({(E)-2-[2-(2-NAPHTHYLOXY)ACETYL]HYDRAZONO}METHYL)PHENOXY]ACETIC ACID undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the phenoxy and naphthyloxy groups, using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and halogens (e.g., chlorine). Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the type of reaction and the specific conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[2-({(E)-2-[2-(2-NAPHTHYLOXY)ACETYL]HYDRAZONO}METHYL)PHENOXY]ACETIC ACID has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[2-({(E)-2-[2-(2-NAPHTHYLOXY)ACETYL]HYDRAZONO}METHYL)PHENOXY]ACETIC ACID involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

2-Naphthyloxyacetic Acid: Shares the naphthyloxy group but lacks the hydrazono and phenoxy groups.

Phenoxyacetic Acid: Contains the phenoxy group but lacks the naphthyloxy and hydrazono groups.

Hydrazones: Compounds with similar hydrazono functional groups but different substituents.

Uniqueness

2-[2-({(E)-2-[2-(2-NAPHTHYLOXY)ACETYL]HYDRAZONO}METHYL)PHENOXY]ACETIC ACID is unique due to its combination of naphthyloxy, phenoxy, and hydrazono groups, which confer specific chemical and biological properties not found in simpler analogs.